Cas no 237429-61-7 (1H-Benzimidazole-6-carbonitrile,2-(hydroxymethyl)-)

• Product Name: 1H-Benzimidazole-6-carbonitrile,2-(hydroxymethyl)-
• CAS No: 237429-61-7
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 245495
• PubChem ID: 22459201
• Update Time: 2025-04-19

1H-Benzimidazole-6-carbonitrile,2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carbonitrile,2-(hydroxymethyl)-
• 1H-Benzimidazole-5-carbonitrile,2-(hydroxymethyl)- (9CI)
• 1H-Benzimidazole-6-carbonitrile, 2-(hydroxymethyl)-
• 2-(Hydroxymethyl)-1H-benzimidazole-6-carbonitrile
• 2-(HYDROXYMETHYL)-1H-BENZO[D]IMIDAZOLE-5-CARBONITRILE
• 2-(HYDROXYMETHYL)-1H-1,3-BENZODIAZOLE-5-CARBONITRILE
• 2-(hydroxymethyl)-3H-benzimidazole-5-carbonitrile
• SCHEMBL7653718
• E72021
• DTXSID00625757
• WS-03157
• MFCD18807911
• 237429-61-7
• AKOS017413575
• 1H-Benzimidazole-5-carbonitrile,2-(hydroxymethyl)-(9CI)

• Inchi： 1S/C9H7N3O/c10-4-6-1-2-7-8(3-6)12-9(5-13)11-7/h1-3,13H,5H2,(H,11,12)
• InChI Key： ICYYSGGLERPRGT-UHFFFAOYSA-N
• SMILES： OCC1=NC2C=CC(C#N)=CC=2N1

Computed Properties

• Exact Mass: 173.05901
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 72.7
• LogP: 0.92688

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles